Cas no 503614-56-0 (Ethyl 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxylate)

503614-56-0 structure
Product Name:Ethyl 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxylate
CAS No:503614-56-0
Molecular Formula:C16H17N3O4
Molecular Weight:315.32388
CID:830838
PubChem ID:22240468
Ethyl 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxylate Properties
Names and Identifiers
-
- Ethyl 1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate
- 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester
- apixabanIntermediate
- ethyl 1-(4-methoxyphenyl)-7-oxo-5,6-dihydro-4H-pyrazolo[3,4-c]pyridine-3-carboxylate
- 1-(4-methoxyphenyl)-3-(ethoxycarbonyl)-1,4,5,6-tetrahydro-7H-pyrazolo[3,4-c]pyridin-7-one
- 1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic
- AK105160
- ANW-70725
- CTK8C3865
- KB-251866
- SureCN1996713
- Y6612
- DS-4457
- DTXSID90623727
- AKOS016007843
- 503614-56-0
- CS-0363566
- O11732
- 1-(4-methoxy-phenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester
- DA-16943
- Ethyl1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate
- SCHEMBL1996713
- PSOYDCQSXGQZKM-UHFFFAOYSA-N
-
- MDL: MFCD21340322
- InChIKey: PSOYDCQSXGQZKM-UHFFFAOYSA-N
- Inchi: InChI=1S/C16H17N3O4/c1-3-23-16(21)13-12-8-9-17-15(20)14(12)19(18-13)10-4-6-11(22-2)7-5-10/h4-7H,3,8-9H2,1-2H3,(H,17,20)
- SMILES: CCOC(=O)C1=NN(C2=CC=C(C=C2)OC)C3=C1CCNC3=O
Computed Properties
- Exact Mass: 315.12190603g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 5
- Monoisotopic Mass: 315.12190603g/mol
- Heavy Atom Count: 23
- Complexity: 451
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 82.4Ų
Experimental Properties
- LogP: 1.67230
- PSA: 82.45000
- Boiling Point: 588.554°C at 760 mmHg
- Flash Point: 309.747 °C
- Density: 1.36
Ethyl 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00DIFW-100mg |
1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester |
503614-56-0 | 95% | 100mg |
$234.00 | 2024-05-01 | |
A2B Chem LLC | AG29628-100mg |
Ethyl 1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate |
503614-56-0 | 95% | 100mg |
$271.00 | 2024-04-19 | |
Aaron | AR00DIO8-100mg |
1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester |
503614-56-0 | 97% | 100mg |
$215.00 | ||
abcr | AB490739-100mg |
Ethyl 1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate; . |
503614-56-0 | 100mg |
€341.70 | 2025-02-17 | ||
Alichem | A049000410-250mg |
Ethyl 1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1h-pyrazolo[3,4-c]pyridine-3-carboxylate |
503614-56-0 | 95% | 250mg |
$680.00 | 2023-09-01 | |
Ambeed | A277863-100mg |
Ethyl 1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate |
503614-56-0 | 95+% | 100mg |
$484.0 | 2025-02-20 | |
Chemenu | CM151951-1g |
ethyl 1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate |
503614-56-0 | 95% | 1g |
$825 | 2021-08-05 | |
TRC | E260730-25mg |
Ethyl 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate |
503614-56-0 | 25mg |
$219.00 | 2023-05-18 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434236-100mg |
Ethyl 1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate |
503614-56-0 | 95+% | 100mg |
¥1796.00 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M51320-1g |
Ethyl 1-(4-methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate |
503614-56-0 | 1g |
¥10622.0 | 2021-09-08 |
Ethyl 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxylate Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:503614-56-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Ethyl 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxylate Related Literature
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Jingyao Li,Yanhua Song,Fangke Wang,Xiaozhen Zhang,Haiyuan Zhu,Haifeng Zou Inorg. Chem. Front., 2023,10, 4456-4470
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Xianqiang Li,Yang Kang,Yanhuai Ding,Zhipeng Gu,Yi Cao RSC Adv., 2018,8, 9253-9260
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3. Front cover
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Haolin Tang,Lutang Chen,Rui Chen,Mu Pan,San Ping Jiang Chem. Commun., 2013,49, 6537-6539
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A. Sansee,S. Meksawangwong,K. Chainok,K. J. Franz,M. Gál,L.-O. Pålsson,W. Puniyan,R. Pal Dalton Trans., 2016,45, 17420-17430
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Khalid M. Omer,Shinwar A. Idrees,Aso Q. Hassan,Lazgin A. Jamil New J. Chem., 2020,44, 5120-5126
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Yun-Yun Ling,Qin-An Huang,De-Xiang Feng,Xiang-Zi Li,Yan Wei Anal. Methods, 2013,5, 4580-4584
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8. Nanomaterials and singlet oxygen photosensitizers: potential applications in photodynamic therapyShizhong Wang,Ruomei Gao,Feimeng Zhou,Matthias Selke J. Mater. Chem., 2004,14, 487-493
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Neeraj Singh,Benjamin Fiedler,Joachim Friedrich,Klaus Banert RSC Adv., 2017,7, 17071-17075
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Raju Poreddy,Christian Engelbrekt,Anders Riisager Catal. Sci. Technol., 2015,5, 2467-2477
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:503614-56-0)Ethyl 1-(4-Methoxyphenyl)-7-oxo-4,5,6,7-tetrahydro-1H-pyrazolo3,4-cpyridine-3-carboxylate

Purity:99%
Quantity:250mg
Price($):346.0